Cas no 436087-28-4 (3-QUINOLINECARBOXYLIC ACID, 1,2-DIHYDRO-7-METHYL-2-OXO-)

• Product Name: 3-QUINOLINECARBOXYLIC ACID, 1,2-DIHYDRO-7-METHYL-2-OXO-
• CAS No: 436087-28-4
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 3300890
• PubChem ID: 788671
• Update Time: 2025-10-29

3-QUINOLINECARBOXYLIC ACID, 1,2-DIHYDRO-7-METHYL-2-OXO- Chemical and Physical Properties

Names and Identifiers

• 3-QUINOLINECARBOXYLIC ACID, 1,2-DIHYDRO-7-METHYL-2-OXO-
• 2-hydroxy-7-methylquinoline-3-carboxylic acid
• 101133-49-7
• 436087-28-4
• AKOS001764060
• 7-methyl-2-oxo-1H-quinoline-3-carboxylic acid
• LS-02752
• 7-Methyl-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid
• STK500686
• AKOS000265211
• CS-0365269
• 7-Methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• AT33386
• DB-359888
• 7-Methyl-2-oxo-1,2-dihydroquinoline-3-carboxylicacid
• SCHEMBL10330642
• MFCD02587947
• 7-METHYL-2-OXO-1,2-DIHYDRO-QUINOLINE-3-CARBOXYLICACID
• ALBB-007356
• DTXSID00354999
• MFCD12027396
• SB70636
• SB68908
• DTXCID00306059
• M57142

• MDL： MFCD12027396
• Inchi： 1S/C11H9NO3/c1-6-2-3-7-5-8(11(14)15)10(13)12-9(7)4-6/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key： UXAQYUDMBYSMOP-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 430.4±45.0 °C at 760 mmHg
• Flash Point: 214.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-QUINOLINECARBOXYLIC ACID, 1,2-DIHYDRO-7-METHYL-2-OXO- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 3-QUINOLINECARBOXYLIC ACID, 1,2-DIHYDRO-7-METHYL-2-OXO-

Introduction to 3-QUINOLINECARBOXYLIC ACID, 1,2-DIHYDRO-7-METHYL-2-OXO- (CAS No: 436087-28-4)

The compound 3-quinolinecarboxylic acid, 1,2-dihydro-7-methyl-2-oxo- (CAS No: 436087-28-4) represents a significant advancement in the field of medicinal chemistry and pharmacological research. This heterocyclic derivative, characterized by its quinoline backbone and functionalized carboxylic acid group, has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural motif of this compound is particularly noteworthy, as it integrates elements that are known to enhance binding affinity and metabolic stability, making it a promising candidate for further development.

In recent years, the investigation of quinoline derivatives has been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1,2-dihydro and 7-methyl substituents in 3-quinolinecarboxylic acid, 1,2-dihydro-7-methyl-2-oxo- contributes to its unique pharmacophoric features. These modifications not only influence the electronic distribution within the molecule but also modulate its interactions with biological targets. The carboxylic acid moiety, in particular, serves as a critical pharmacophore for hydrogen bonding interactions with proteins and nucleic acids, thereby enhancing its pharmacological efficacy.

Current research in medicinal chemistry emphasizes the development of small molecules that can selectively target pathological pathways without significant off-target effects. The 3-quinolinecarboxylic acid, 1,2-dihydro-7-methyl-2-oxo- derivative aligns well with this trend due to its structural complexity and functional diversity. Studies have demonstrated that quinoline-based compounds can exhibit inhibitory effects on various enzymes and receptors involved in disease progression. For instance, derivatives of quinoline have been shown to interfere with the activity of kinases and other signaling molecules that are aberrantly expressed in cancer cells.

The synthesis of 3-quinolinecarboxylic acid, 1,2-dihydro-7-methyl-2-oxo- involves a series of well-established organic reactions that highlight the synthetic versatility of quinoline scaffolds. The introduction of the 1,2-dihydro ring system typically requires catalytic hydrogenation or cyclization reactions under controlled conditions. Subsequent functionalization at the 7-methyl position can be achieved through alkylation or methylation reactions. The formation of the carboxylic acid group is often accomplished via oxidation or hydrolysis of ester or ketone precursors. These synthetic strategies underscore the importance of meticulous reaction optimization to ensure high yield and purity.

The pharmacological profile of 3-quinolinecarboxylic acid, 1,2-dihydro-7-methyl-2-oxo- has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed notable inhibitory activity against several enzymes implicated in inflammatory responses and cancer cell proliferation. Notably, this compound has demonstrated efficacy in suppressing the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preliminary studies suggest that it may interact with topoisomerases and other DNA-binding proteins relevant to cancer therapy.

One of the most compelling aspects of 3-quinolinecarboxylic acid, 1,2-dihydro-7-methyl-2-oxo- is its potential for structure-based drug design. High-resolution crystal structures obtained from X-ray diffraction studies have provided valuable insights into its binding mode with biological targets. These structural details have been instrumental in guiding modifications aimed at improving potency and selectivity. For example, computational modeling has been used to predict optimal conformations for this compound that maximize interactions with specific amino acid residues in target proteins.

The development of novel therapeutic agents often necessitates a thorough understanding of their physicochemical properties to ensure optimal formulation and delivery. The solubility profile of 3-quinolinecarboxylic acid, 1,2-dihydro-7-methyl-2-oxo-* has been carefully characterized under various conditions to assess its suitability for oral administration or parenteral injection. Additionally